Cas no 1936124-60-5 (Spiro[3.3]heptane-1-sulfonyl chloride, 3-methoxy-)

• Product Name: Spiro[3.3]heptane-1-sulfonyl chloride, 3-methoxy-
• CAS No: 1936124-60-5
• MF: C₈H₁₃ClO₃S
• MW: 224.705020666122
• CID: 5283850
• Update Time: 2025-07-12

Spiro[3.3]heptane-1-sulfonyl chloride, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptane-1-sulfonyl chloride, 3-methoxy-

• Inchi： 1S/C8H13ClO3S/c1-12-6-5-7(13(9,10)11)8(6)3-2-4-8/h6-7H,2-5H2,1H3
• InChI Key： YYBUSZVHLQZHAA-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)C2(CCC2)C(OC)C1

Additional information on Spiro[3.3]heptane-1-sulfonyl chloride, 3-methoxy-

Introduction to Spiro[3.3]heptane-1-sulfonyl chloride, 3-methoxy- (CAS No. 1936124-60-5)

Spiro[3.3]heptane-1-sulfonyl chloride, 3-methoxy- (CAS No. 1936124-60-5) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its spirocyclic structure and sulfonyl chloride functional group, offers a wide range of applications in the development of pharmaceuticals and advanced materials.

The spirocyclic framework of Spiro[3.3]heptane-1-sulfonyl chloride, 3-methoxy- provides a rigid and conformationally restricted structure, which can be advantageous in the design of bioactive molecules. The presence of the sulfonyl chloride functional group further enhances its reactivity and utility in various synthetic transformations. This combination of structural features makes it an attractive building block for the synthesis of complex molecules with potential therapeutic applications.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that spirocyclic scaffolds can improve the pharmacokinetic properties of drug candidates, such as their solubility, stability, and bioavailability. The 3-methoxy substituent in Spiro[3.3]heptane-1-sulfonyl chloride, 3-methoxy- adds an additional layer of complexity and can influence the compound's interactions with biological targets.

In the context of medicinal chemistry, Spiro[3.3]heptane-1-sulfonyl chloride, 3-methoxy- has been explored as a key intermediate in the synthesis of novel antiviral agents. A research team at the University of California, San Francisco, reported the use of this compound in the development of inhibitors targeting viral proteases, which are crucial for viral replication. The unique reactivity of the sulfonyl chloride group allows for efficient coupling reactions with various nucleophiles, facilitating the construction of complex molecular architectures.

Beyond its applications in pharmaceuticals, Spiro[3.3]heptane-1-sulfonyl chloride, 3-methoxy- has also found use in materials science. Its spirocyclic structure and functional groups make it suitable for the synthesis of polymers with tailored properties. For example, researchers at MIT have utilized this compound to create polymers with enhanced mechanical strength and thermal stability, which have potential applications in advanced electronics and aerospace materials.

The synthesis of Spiro[3.3]heptane-1-sulfonyl chloride, 3-methoxy- typically involves a multi-step process that includes the formation of the spirocyclic core and subsequent functionalization to introduce the sulfonyl chloride group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. One notable approach involves the use of transition-metal-catalyzed reactions to construct the spirocyclic framework with high regioselectivity and stereoselectivity.

In terms of safety and handling, it is important to note that Spiro[3.3]heptane-1-sulfonyl chloride, 3-methoxy- should be handled with care due to its reactivity as a sulfonyl chloride derivative. Proper personal protective equipment (PPE) should be worn during handling, and experiments should be conducted under well-ventilated conditions or in a fume hood.

To summarize, Spiro[3.3]heptane-1-sulfonyl chloride, 3-methoxy- (CAS No. 1936124-60-5) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an essential building block for the development of novel bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for its use in various scientific and industrial fields.